Cas no 65136-52-9 (4-Chloro-3-propoxybenzoic acid)

4-Chloro-3-propoxybenzoic acid structure

65136-52-9 structure

Product Name:4-Chloro-3-propoxybenzoic acid

CAS No:65136-52-9

MF:C₁₀H₁₁ClO₃

MW:214.645542383194

MDL:MFCD00020368

CID:1037930

PubChem ID:4610843

Update Time:2025-04-20

4-Chloro-3-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-propoxybenzoic acid
- 4-(3-chloropropoxy)benzoic acid
- MDL： MFCD00020368
- Inchi： 1S/C10H11ClO3/c1-2-5-14-9-6-7(10(12)13)3-4-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13)
- InChI Key： GSTOIQLTEUFNGQ-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)O)C=C1OCCC

4-Chloro-3-propoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM153307-25g	4-Chloro-3-propoxybenzoic acid	65136-52-9	95%	25g	$284	2023-01-09
Chemenu	CM153307-100g	4-Chloro-3-propoxybenzoic acid	65136-52-9	95%	100g	$746	2023-01-09
TRC	C424833-100mg	4-Chloro-3-propoxybenzoic acid	65136-52-9		100mg	$64.00	2023-05-18
TRC	C424833-250mg	4-Chloro-3-propoxybenzoic acid	65136-52-9		250mg	$75.00	2023-05-18
TRC	C424833-500mg	4-Chloro-3-propoxybenzoic acid	65136-52-9		500mg	$87.00	2023-05-18
TRC	C424833-1g	4-Chloro-3-propoxybenzoic acid	65136-52-9		1g	$98.00	2023-05-18
Enamine	EN300-8741213-0.1g	4-(3-chloropropoxy)benzoic acid	65136-52-9	95.0%	0.1g	$62.0	2025-03-21
Enamine	EN300-8741213-0.25g	4-(3-chloropropoxy)benzoic acid	65136-52-9	95.0%	0.25g	$88.0	2025-03-21
Enamine	EN300-8741213-0.5g	4-(3-chloropropoxy)benzoic acid	65136-52-9	95.0%	0.5g	$164.0	2025-03-21
Enamine	EN300-8741213-1.0g	4-(3-chloropropoxy)benzoic acid	65136-52-9	95.0%	1.0g	$241.0	2025-03-21

4-Chloro-3-propoxybenzoic acid Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

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